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Compound of Interest

Compound Name: Tos-PEG3

Cat. No.: B1679199

Essential safety protocols and personal protective equipment (PPE) are paramount when
working with Tos-PEG3, a PEG-based PROTAC linker. This guide provides immediate,
procedural information for researchers, scientists, and drug development professionals to
ensure safe handling, storage, and disposal.

Tos-PEG3, while a valuable tool in Proteolysis Targeting Chimera (PROTAC) synthesis, is
classified with acute oral toxicity and poses a significant hazard to aquatic life. Adherence to
the following guidelines is critical to mitigate risks and ensure a safe laboratory environment.

Chemical and Hazard Identification

Proper identification and understanding of the substance's hazards are the first steps in safe
handling.
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Identifier Value

Product Name Tos-PEG3

PEG3-Tos, OH-PEGS3-Tos, Hydroxy-PEG3-Tos,
2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 4-

Synonyms )
methylbenzenesulfonate, Triethylene glycol p-
toluenesulfonate[1]

CAS Number 77544-68-4[2]

Molecular Formula C11H1605S[2][3]

Molecular Weight 260.3 g/mol [2][3]

GHS Hazard Classification

Classification Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[3]
Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life[3]

H410: Very toxic to aquatic life with long lasting

Chronic Aquatic Toxicity (Category 1)
effects[3]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when handling Tos-PEG3 to prevent exposure
through skin contact, inhalation, or ingestion.
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) Specification & Best
Body Part Required PPE _
Practices

Use two pairs of powder-free
nitrile or neoprene
chemotherapy gloves.[4] The

) outer glove should be removed

Hands Double Gloving ) ]

immediately upon
contamination. Change gloves
regularly, at least every 30-60

minutes.[5]

Wear a disposable, back-
closing gown made of
polyethylene-coated

Body Disposable Gown polypropylene or a similar
laminate material resistant to
chemical permeation.[4] Cuffs
should be tight-fitting.[6]

Chemical splash goggles are
mandatory. A face shield worn
Eyes/Face Goggles & Face Shield over goggles is required when

there is a risk of splashing.[6]

[7]

Use a respirator if

administrative and engineering
Respiratory Respirator (As Needed) controls (e.g., fume hood) are

insufficient to control exposure

to dust or aerosols.[7][8]

Disposable head, hair, and

shoe covers are required to

prevent contamination.[4]
Head/Feet Head & Shoe Covers

Shoe covers must not be worn

outside the designated

handling area.[5]
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Safe Handling and Disposal Workflow

The following diagram outlines the procedural workflow for safely managing Tos-PEG3 from
receipt to disposal.
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Preparation Phase

1. Assemble PPE
(Gown, Double Gloves, Goggles, Face Shield)

2. Prepare Engineering Controls
(Certified Chemical Fume Hood)

3. Weighing & Reconstitution
(Handle solid/solution inside hood)

4. Experimental Use
(Maintain all controls and PPE)

J

Post-Handling &vDisposaI Phase

5. Decontaminate Surfaces
(Use appropriate cleaning agent)

6. Doff & Dispose PPE
(Remove outer gloves first)

7. Waste Disposal
Collect spillage. Dispose in approved hazardous waste container

8. Personal Hygiene
(Wash skin thoroughly after handling)[3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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